Cas no 104272-71-1 (3-nitro-4-phenoxyBenzenesulfonamide)

• Product Name: 3-nitro-4-phenoxyBenzenesulfonamide
• CAS No: 104272-71-1
• MF: C₁₂H₁₀N₂O₅S
• MW: 294.283201694489
• CID: 2113740
• PubChem ID: 13514828
• Update Time: 2025-04-21

3-nitro-4-phenoxyBenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-phenoxyBenzenesulfonamide
• DA-23292
• SCHEMBL15067835
• 104272-71-1
• FWCGPKMNWRUQTF-UHFFFAOYSA-N

• Inchi： 1S/C12H10N2O5S/c13-20(17,18)10-6-7-12(11(8-10)14(15)16)19-9-4-2-1-3-5-9/h1-8H,(H2,13,17,18)
• InChI Key： FWCGPKMNWRUQTF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 294.03104260Da
• Monoisotopic Mass: 294.03104260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 124Ų